Cas no 2228947-95-1 (2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol
• CAS No: 2228947-95-1
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 5951980
• PubChem ID: 165662878
• Update Time: 2025-06-08

2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol
• EN300-1793854
• 2228947-95-1

• Inchi： 1S/C9H11FN2O3/c10-9-6(4-7(11)5-13)2-1-3-8(9)12(14)15/h1-3,7,13H,4-5,11H2
• InChI Key： HOSOAQDWZSRFCA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol (CAS: 2228947-95-1)

The compound 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol (CAS: 2228947-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and nitro-substituted phenyl ring, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research involves the synthesis and structural characterization of 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving nitrofluorination of phenylpropanolamine derivatives, followed by selective reduction and purification. The resulting compound was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and high purity (>98%).

In terms of biological activity, recent investigations have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A preclinical study demonstrated that 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol exhibits selective binding affinity for certain adrenergic receptors, suggesting its utility in cardiovascular and neurological disorders. The study, conducted in vitro and in vivo, reported a significant reduction in blood pressure and heart rate in animal models, with minimal off-target effects. These findings position the compound as a promising candidate for further drug development.

Another notable application of 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol is in the field of antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy investigated its efficacy against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

Despite these promising findings, challenges remain in the clinical translation of 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-amino-3-(2-fluoro-3-nitrophenyl)propan-1-ol (CAS: 2228947-95-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential as a lead compound for drug development. Future studies will be crucial in elucidating its full therapeutic potential and overcoming existing challenges.